Cas no 109304-03-2 (2-Amino-9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione)

• Product Name: 2-Amino-9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
• CAS No: 109304-03-2
• MF: C₁₀H₁₂FN₅O₃S
• MW: 301.297383308411
• CID: 4726553
• Update Time: 2023-08-15

2-Amino-9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxy-2'-fluoro-arabino-6-thioguanosine
• 2-Amino-9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione

• Inchi： 1S/C10H12FN5O3S/c11-4-6(18)3(1-17)19-9(4)16-2-13-5-7(16)14-10(12)15-8(5)20/h2-4,6,9,17-18H,1H2,(H3,12,14,15,20)/t3-,4+,6-,9-/m1/s1
• InChI Key： JUTLSTZAVHUSSG-AYQXTPAHSA-N
• SMILES： S=C1C2=C(NC(N)=N1)N(C=N2)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)F

Computed Properties

• Exact Mass: 301.064
• Monoisotopic Mass: 301.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides